1-(4-Bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione
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Description
1-(4-Bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C20H19BrFN3O2 and its molecular weight is 432.293. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity
Research has delved into the synthesis and evaluation of N-Mannich bases derived from pyrrolidine-2,5-diones, including compounds related to 1-(4-Bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione, for their anticonvulsant properties. These studies have demonstrated that such compounds show significant efficacy in standard seizure models, highlighting their potential as novel antiepileptic agents. The anticonvulsant screening conducted in these studies involved both maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests in mice, indicating that several synthesized compounds were effective in at least one of the seizure models, with some showing high activity in the 6-Hz psychomotor seizure test as well (Kamiński, Rzepka, & Obniska, 2011).
Anticancer Activity
Another avenue of research has focused on the evaluation of pyrrolidine-2,5-dione derivatives for their anticancer activities. These studies synthesized a range of compounds and tested them for their ability to inhibit the growth of various cancer cell lines. The findings have suggested that certain derivatives exhibit promising anticancer activities, warranting further investigation into their potential as therapeutic agents in oncology (Kumar, Kumar, Roy, & Sondhi, 2013).
Photostability and Degradation Studies
The stability of pyrrolidine-2,5-dione derivatives under various conditions has also been a subject of research. Studies have investigated the photostability and susceptibility to degradation of these compounds, providing valuable insights into their chemical properties and potential limitations in pharmaceutical applications. Such research is crucial for understanding the stability and shelf life of these compounds under different environmental conditions (Muszalska, Ciemniejewski, Lesniewska, Szkatuła, & Malinka, 2015).
Properties
IUPAC Name |
1-(4-bromophenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]pyrrolidine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19BrFN3O2/c21-14-1-5-17(6-2-14)25-19(26)13-18(20(25)27)24-11-9-23(10-12-24)16-7-3-15(22)4-8-16/h1-8,18H,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQWGQUYOADIHDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2CC(=O)N(C2=O)C3=CC=C(C=C3)Br)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19BrFN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.